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The efficacy of sinapoyl malate (SM) as a plant sunscreen is due to a combination of strong UV-B

absorption and efficient energy dissipation. The table below summarizes its key photophysical properties:

Property Description/Value Significance

Primary UV
Absorption

Strong absorption in the UV-B
region (280–315 nm) [1]

Allows it to filter harmful solar radiation

before it damages sensitive plant tissues.

Spectral
Broadening

Anomalous broadening over 1000
cm⁻¹, even under jet-cooled
conditions [1]

Suggests an intrinsic quantum mechanical

property related to its excited states,
potentially enhancing its screening ability.

Oscillator
Strength

Described as "large oscillator
strength" of the V (ππ*) transition

[1]

Confirms a high probability for the UV
absorption event, making it a strong UV-B

absorber. A specific numerical value is not
provided.

Primary
Relaxation
Mechanism

trans-cis isomerization occurring
in ~20–30 picoseconds [2]

Provides a very fast and effective pathway
to convert harmful UV energy into

harmless heat, preventing DNA damage.
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Property Description/Value Significance

Relaxation
Pathway
Conservation

The isomerization pathway is highly
conserved even in structurally

augmented SM derivatives [2]

Indicates the robustness of this
photoprotective mechanism, suggesting

potential for synthetic modification.

Experimental Insights into Photodynamics

The data on sinapoyl malate's behavior comes from sophisticated spectroscopy techniques that probe events

on ultrafast timescales.

Ultrafast Transient Absorption Spectroscopy: This is the primary method used to study SM's
relaxation in solution. In this experiment, a "pump" laser pulse (typically at 330 nm) excites the

molecule. A delayed "probe" pulse then monitors changes in absorption over time [2]. The decay of
excited-state absorption (ESA) and the concurrent formation of a long-lived ground-state

photoproduct (the cis-isomer) are tracked to map the relaxation pathway [2].
Gas-Phase UV Spectroscopy: To understand the molecule's intrinsic properties without solvent

interference, studies are conducted on jet-cooled molecules in a vacuum [1]. This technique revealed
the anomalous spectral broadening intrinsic to SM's electronic structure [1].

The following diagram illustrates the general photodeactivation pathway of sinapoyl malate as revealed by

these studies:

Figure: Proposed ultrafast relaxation mechanism of sinapoyl malate after UV-B excitation, involving a

conical intersection and leading to a stable cis-photoproduct.

Analytical Workflow for Structural Identification

When SM degrades under solar radiation, identifying the resulting products is crucial for safety assessments.

The workflow below, based on a 2023 study, combines chromatography, mass spectrometry, and

spectroscopy for definitive structural analysis [3].
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Figure: Analytical workflow using LC-MS and Infrared Ion Spectroscopy to identify sinapoyl malate

photodegradation products.

This methodology identified that the main degradation products result from *trans-to-cis* isomerization,

ester cleavage, and esterification reactions [3].

Research Summary

Sinapoyl malate is a highly effective UV-B filter due to its strong absorption and an ultrafast trans-cis

isomerization that safely dissipates energy. While the literature confirms a "large oscillator strength" without

a specific numerical value, its photoprotective mechanism is remarkably robust and conserved across

molecular derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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